(Z)-N-(3-(2-ethoxyethyl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide
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Description
The compound “(Z)-N-(3-(2-ethoxyethyl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide” is a derivative of benzo[d]thiazol . Benzo[d]thiazol derivatives are known for their wide spectrum of pharmacologic effects, including anti-inflammatory, antibacterial, antiviral, antioxidant, and immunomodulatory properties .
Scientific Research Applications
- This compound has been investigated for its pesticidal potential. In a study by Shang et al., a series of novel β-naphthol derivatives containing benzothiazolylamino and various heteroaryl groups were synthesized via the Betti reaction . These compounds exhibited favorable insecticidal properties, particularly against the oriental armyworm and diamondback moth. Notably, compounds 8b, 8f, 8g, 8j, 8k, 8n, and 8o displayed significant lethality against the diamondback moth, with LC50 values ranging from 0.0988 to 5.8864 mg/L. Additionally, some compounds showed promise as acaricidal agents against spider mites .
- Calcium imaging experiments revealed that compounds 8h, 8i, and viii could activate the release of calcium ions in insect (M. sep-rata) central neurons at a higher concentration (50 mg/L) . This finding suggests potential neuroactive properties and warrants further investigation.
- Interestingly, phthalic acid esters (PAEs) have been studied extensively due to their widespread use in polymer materials. While not directly related to the compound , understanding PAEs can provide context. PAEs are commonly found in various products, including PVC materials, toys, food packaging, detergents, and personal care items. Researchers have explored their distribution, bio-accessibility, and dietary exposure in grains, vegetables, and fruits . Special attention should be paid to di-n-butyl phthalate (DnBP) and di-iso-butyl phthalate (DiBP) exposure, especially for children and adolescents.
- Although not directly related to the compound, acetamidobenzoic acid derivatives have been designed, synthesized, and evaluated as protein tyrosine phosphatase 1B inhibitors with therapeutic potential for Type II diabetes . This highlights the broader field of medicinal chemistry and drug discovery.
Pesticidal Properties
Calcium Ion Release in Insects
Phthalic Acid Ester Research
Protein Tyrosine Phosphatase 1B Inhibition: (Bonus):
properties
IUPAC Name |
N-[3-(2-ethoxyethyl)-6-sulfamoyl-1,3-benzothiazol-2-ylidene]-2,3-dihydro-1,4-benzodioxine-6-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O6S2/c1-2-27-8-7-23-15-5-4-14(31(21,25)26)12-18(15)30-20(23)22-19(24)13-3-6-16-17(11-13)29-10-9-28-16/h3-6,11-12H,2,7-10H2,1H3,(H2,21,25,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXIAHBJFZCMNTG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCN1C2=C(C=C(C=C2)S(=O)(=O)N)SC1=NC(=O)C3=CC4=C(C=C3)OCCO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O6S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
463.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(Z)-N-(3-(2-ethoxyethyl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide |
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